{3-(2-fluorobenzyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-3-piperidinyl}methanol

• IUPAC Name: [3-[(2-fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-[2-(3-methylphenyl)phenyl]methanone
• InChI: InChI=1S/C27H28FNO2/c1-20-8-6-10-21(16-20)23-11-3-4-12-24(23)26(31)29-15-7-14-27(18-29,19-30)17-22-9-2-5-13-25(22)28/h2-6,8-13,16,30H,7,14-15,17-19H2,1H3
• InChI Key: MVVINJZBDWQABJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC=CC=C2C(=O)N3CCCC(C3)(CC4=CC=CC=C4F)CO
• Molecular Formula: C27H28FNO2
• Molecular Weight: 417.5 g/mol

Description

{3-(2-fluorobenzyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-3-piperidinyl}methanol, also known as FBM, is a chemical compound that has attracted attention due to its potential applications in scientific research. FBM is a synthetic compound that is used in various research studies to understand its mechanism of action, biochemical and physiological effects, and its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of {3-(2-fluorobenzyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-3-piperidinyl}methanol is not fully understood. However, it is believed that this compound acts as a modulator of various receptors in the brain, including the dopamine receptor. This compound has been shown to increase dopamine release in the brain, which may contribute to its potential applications in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to increase dopamine release in the brain, which may contribute to its potential applications in the treatment of various neurological disorders. This compound has also been shown to have antioxidant properties, which may contribute to its potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

{3-(2-fluorobenzyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-3-piperidinyl}methanol has several advantages for lab experiments. This compound is a synthetic compound that can be easily synthesized in the lab. This compound is also stable and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. This compound is a relatively new compound, and its mechanism of action and potential applications are not fully understood. Further research is needed to fully understand the potential applications of this compound in various fields.

Future Directions

There are several future directions for the research on {3-(2-fluorobenzyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-3-piperidinyl}methanol. One potential direction is to further investigate the mechanism of action of this compound and its potential applications in the treatment of various neurological disorders. Another potential direction is to develop novel compounds based on this compound that have improved pharmacological properties and potential applications in the treatment of various diseases. Additionally, further research is needed to fully understand the potential applications of this compound in various fields, including drug discovery and development.

Synthesis Methods

{3-(2-fluorobenzyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-3-piperidinyl}methanol is synthesized using a multi-step process that involves the use of various reagents and solvents. The synthesis of this compound involves the reaction of 3-(2-fluorobenzyl)piperidine with 3'-methyl-2-biphenylcarboxylic acid chloride in the presence of a base to form the corresponding amide. The amide is then reduced using a reducing agent to form the final product, this compound.

Scientific Research Applications

{3-(2-fluorobenzyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-3-piperidinyl}methanol has been extensively used in scientific research due to its potential applications in various fields. This compound is used as a ligand in the synthesis of various compounds that have potential applications in drug discovery and development. This compound has been used to develop novel compounds that have potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.